Cas no 53188-07-1 (Trolox)

• Product Name: Trolox
• CAS No: 53188-07-1
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• MDL: MFCD00006846
• CID: 369028
• PubChem ID: 87571093
• Update Time: 2026-05-14

Trolox Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid
• 6-Hydroxy-2,5,7,8-Tetramethyl-2-Chromancarboxylic Acid
• 3,4-dihydro-6-hydroxy-2,5,7,8-tetramethyl-2h-1-benzopyran-2-carboxylicaci
• troloxc
• Trolox
• (±)-6-Hydroxy-2,5,7,8-tetramethylchromane-2-carboxylic acid
• 2H-1-Benzopyran-2-carboxylicacid, 3,4-dihydro-6-hydroxy-2,5,7,8-tetramethyl-
• 6-Hydroxy-2,5,7,8-tetramethyl-chroman-2-carboxylic acid
• 6-Hydroxy-2,5,7,8-tetramethylchromane-2-carboxylic acid
• 2-carboxy-6-hydroxy-2,5,7,8-tetramethylchroman
• 5-(6-hydroxy-2,3-dihydro-benzofuran-5-ylmethyl)-2,6-diphenyl-3H-pyrimidin-4-one
• 6-hydroxy-2,2,7,8-tetramethylchroman-2-carboxylic acid
• 6-Hydroxy-2,4-diphenyl-5-(6-hydroxy-cumaranyl-5-methyl)-pyrimidin
• 6-hydroxy-3,4-dihydro-2,5,7,8-tetramethyl-2H-1-benzopyran-2-carboxylic acid
• AC1L9HBQ
• NSC112558
• Trolox C
• 3,4-Dihydro-6-hydroxy-2,5,7,8-tetramethyl-2H-1-benzopyran-2-carboxylic acid
• 2H-1-Benzopyran-2-carboxylic acid, 3,4-dihydro-6-hydroxy-2,5,7,8-tetramethyl-
• GLEVLJDDWXEYCO-UHFFFAOYSA-N
• AK116067
• (+/-)-6-Hydroxy-2,5,7,8-tetramethylchromane-2-carboxylic acid
• Trolox(R), 97%
• 6-hydroxy-2,5,7,8-tetramethyl-3,4-dihydr
• Hexamethyldisiloxane

• MDL： MFCD00006846
• Inchi： 1S/C14H18O4/c1-7-8(2)12-10(9(3)11(7)15)5-6-14(4,18-12)13(16)17/h15H,5-6H2,1-4H3,(H,16,17)
• InChI Key： GLEVLJDDWXEYCO-UHFFFAOYSA-N
• SMILES： O1C2C(C([H])([H])[H])=C(C([H])([H])[H])C(=C(C([H])([H])[H])C=2C([H])([H])C([H])([H])C1(C(=O)O[H])C([H])([H])[H])O[H]
• BRN： 5052542

Computed Properties

• Exact Mass: 250.12054
• Monoisotopic Mass: 250.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 2.8

Experimental Properties

• Color/Form: powder
• Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 187-189 °C (lit.)
• Boiling Point: 313.42°C (rough estimate)
• Flash Point: 171°C
• Refractive Index: 1.4970 (estimate)
• Solubility: Very slightly soluble (0.58 g/l) (25 º C),
• PSA: 66.76
• Solubility: Slightly soluble in water

Trolox Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：DJ2273000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：36/37/38
• Safety Term：S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans